Cas no 899749-17-8 (N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)
N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1H-pyridazine-3-carboxamide
- N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
-
- Inchi: 1S/C14H15N3O3/c1-20-11-4-2-10(3-5-11)8-9-15-14(19)12-6-7-13(18)17-16-12/h2-7H,8-9H2,1H3,(H,15,19)(H,17,18)
- InChI Key: RWDUYOUOHKXSQT-UHFFFAOYSA-N
- SMILES: C1(C(NCCC2=CC=C(OC)C=C2)=O)=NNC(=O)C=C1
N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2799-0088-2μmol |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-5μmol |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-10μmol |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-20μmol |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-1mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2799-0088-2mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-3mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-4mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2799-0088-5mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2799-0088-10mg |
N-[2-(4-methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide |
899749-17-8 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
Recent Advances in the Study of N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 899749-17-8)
The compound N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 899749-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic targets. Preliminary data suggest that it exhibits high affinity for certain kinases and proteases, making it a candidate for the development of novel anticancer and anti-inflammatory agents. The structural features of the molecule, particularly the 4-methoxyphenyl group, appear to play a critical role in its binding affinity and selectivity.
In addition to its biological activity, recent advancements in the synthesis of N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide have been reported. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yields. These improvements are crucial for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for extensive testing.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, further optimization may be required to address potential issues related to toxicity and off-target effects.
The therapeutic potential of N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide extends beyond oncology and inflammation. Recent investigations have explored its applicability in neurodegenerative diseases and infectious diseases. For instance, its ability to modulate specific signaling pathways implicated in Alzheimer's disease has been a subject of interest. Similarly, its antimicrobial properties are being evaluated against drug-resistant bacterial strains.
Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and long-term safety profiles need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.
In conclusion, N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a promising candidate for drug development, with diverse therapeutic applications. Continued research and collaboration will be essential to fully realize its potential and bring it closer to clinical use. The compound's unique structural and pharmacological properties make it a valuable subject of study in the ongoing quest for innovative therapeutic solutions.
899749-17-8 (N-2-(4-methoxyphenyl)ethyl-6-oxo-1,6-dihydropyridazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)